Cas no 2349849-91-6 ((S)-Pyridin-4-yl-glycine tert-butyl ester)

• Product Name: (S)-Pyridin-4-yl-glycine tert-butyl ester
• CAS No: 2349849-91-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD32664146
• CID: 5155258
• Update Time: 2025-08-03

(S)-Pyridin-4-yl-glycine tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-Pyridin-4-yl-glycine tert-butyl ester
• 4-Pyridineacetic acid, α-amino-, 1,1-dimethylethyl ester, (αS)-

• MDL： MFCD32664146
• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)9(12)8-4-6-13-7-5-8/h4-7,9H,12H2,1-3H3/t9-/m0/s1
• InChI Key： TWWJJUHZTPNNBP-VIFPVBQESA-N
• SMILES： C1=NC=CC([C@H](N)C(OC(C)(C)C)=O)=C1

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 307.7±27.0 °C(Predicted)
• pka: 5.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Pyridin-4-yl-glycine tert-butyl ester

Introduction to (S)-Pyridin-4-yl-glycine tert-butyl ester (CAS No. 2349849-91-6)

(S)-Pyridin-4-yl-glycine tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2349849-91-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This chiral amide derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound's stereochemistry, specifically the (S)-configuration, plays a crucial role in its biological activity and interaction with biological targets.

The< strong>tert-butyl ester moiety in the molecule enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry. This ester group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid derivative, which is often a key step in the synthesis of more complex molecules. The< strong>pyridin-4-yl substituent contributes to the compound's overall pharmacophore, influencing its electronic properties and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (S)-Pyridin-4-yl-glycine tert-butyl ester serves as an excellent building block for constructing enantiomerically pure compounds. Its utility in catalytic processes, particularly in transition metal-catalyzed reactions, has been explored extensively. The compound's ability to facilitate high-yielding reactions with minimal racemization makes it a preferred choice for researchers aiming to achieve high enantiomeric purity.

One of the most compelling applications of (S)-Pyridin-4-yl-glycine tert-butyl ester is in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological pathways, and their inhibition is a key strategy in drug design. The< strong>pyridine moiety can interact with specific pockets on the enzyme's active site, while the< strong>glycine residue provides flexibility and accessibility for binding. This has led to several studies investigating its potential as an inhibitor of therapeutic relevance.

The compound's< strong>tert-butyl ester functionality also makes it a versatile intermediate for further derivatization. Researchers have utilized this compound to synthesize novel peptidomimetics and other bioactive molecules. These derivatives often exhibit improved pharmacokinetic properties compared to their parent compounds, making them more suitable for clinical applications. The ability to modify both the chiral center and the ester group allows for fine-tuning of biological activity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of (S)-Pyridin-4-yl-glycine tert-butyl ester. Molecular modeling studies have provided insights into its binding interactions with various biological targets, helping researchers design more effective inhibitors. These studies have also highlighted the importance of stereochemistry in determining binding affinity and specificity. The< strong>S-configuration of the chiral center appears to be crucial for optimal biological activity.

The synthesis of (S)-Pyridin-4-yl-glycine tert-butyl ester involves multi-step organic transformations, including protection-deprotection strategies and asymmetric catalysis. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity throughout the synthesis process. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, (S)-Pyridin-4-yl-glycine tert-butyl ester (CAS No. 2349849-91-6) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for drug development and synthetic applications. The growing body of research on this compound underscores its importance in modern medicinal chemistry and highlights its potential for future therapeutic innovations.